4-Methoxycarbonyl-1H-pyrazole-5-carboxylic acid
Overview
Description
4-Methoxycarbonyl-1H-pyrazole-5-carboxylic acid is a chemical compound with a molecular weight of 170.12 . It is a powder at room temperature .
Molecular Structure Analysis
The molecular structure of 4-Methoxycarbonyl-1H-pyrazole-5-carboxylic acid is represented by the InChI code1S/C6H6N2O4/c1-12-6(11)3-2-7-8-4(3)5(9)10/h2H,1H3,(H,7,8)(H,9,10) . This indicates that the compound has 6 carbon atoms, 6 hydrogen atoms, 2 nitrogen atoms, and 4 oxygen atoms. Physical And Chemical Properties Analysis
4-Methoxycarbonyl-1H-pyrazole-5-carboxylic acid is a powder at room temperature . The compound is stored at room temperature .Scientific Research Applications
Medicinal Chemistry and Drug Development
Anti-Inflammatory Agents: 4-Methoxycarbonyl-1H-pyrazole-5-carboxylic acid has shown promise as an anti-inflammatory agent. Researchers have explored its potential to modulate inflammatory pathways, making it a candidate for drug development in conditions such as arthritis and autoimmune diseases .
Aryl Hydrocarbon Receptor (AhR) Modulation: Studies suggest that this compound interacts with the AhR, a transcription factor involved in cellular responses to environmental toxins. AhR activation can impact immune function, metabolism, and carcinogenesis. Investigating its role in AhR signaling pathways may lead to novel therapeutic strategies .
Organic Synthesis and Chemical Reactions
Building Block for Pyrazole Derivatives: Researchers utilize 4-Methoxycarbonyl-1H-pyrazole-5-carboxylic acid as a versatile building block in organic synthesis. It participates in reactions to create diverse pyrazole-based compounds, including pharmaceutical intermediates and agrochemicals .
Material Science
Coordination Chemistry: The carboxylic acid functionality in this compound allows for coordination with metal ions. Researchers explore its potential in designing metal-organic frameworks (MOFs) and other functional materials with tunable properties .
Agrochemicals
Herbicides and Fungicides: Due to its structural features, 4-Methoxycarbonyl-1H-pyrazole-5-carboxylic acid serves as a scaffold for designing herbicides and fungicides. Researchers investigate its efficacy in controlling pests and pathogens in agriculture .
Analytical Chemistry
Chromatographic Standards: This compound is used as a reference standard in high-performance liquid chromatography (HPLC) and gas chromatography (GC). Its well-defined properties aid in accurate compound identification and quantification .
Biochemical Research
Enzyme Inhibition Studies: Researchers explore its potential as an enzyme inhibitor, particularly in studies related to metabolic pathways and disease mechanisms. Investigating its interactions with specific enzymes sheds light on biological processes .
Safety and Hazards
Mechanism of Action
Mode of Action
Pyrazole derivatives are known to exhibit diverse pharmacological effects, suggesting that they may interact with multiple targets .
Biochemical Pathways
Pyrazole derivatives have been associated with a variety of biological activities, indicating that they may influence multiple biochemical pathways .
properties
IUPAC Name |
4-methoxycarbonyl-1H-pyrazole-5-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O4/c1-12-6(11)3-2-7-8-4(3)5(9)10/h2H,1H3,(H,7,8)(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XBZVQWMXKYSGJA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(NN=C1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxycarbonyl-1H-pyrazole-5-carboxylic acid | |
CAS RN |
1378690-14-2 |
Source
|
| Record name | 4-(methoxycarbonyl)-1H-pyrazole-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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